5-(4-Bromophenyl)-2-methyloxazole

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 5-(4-bromophenyl)-2-methyl-1,3-oxazole
• InChI: InChI=1S/C10H8BrNO/c1-7-12-6-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3
• InChI Key: FXALQOQOIRCHAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(O1)C2=CC=C(C=C2)Br

Description

5-(4-Bromophenyl)-2-methyloxazole is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoromethanesulfonic acid (6.6 ml) was added to a flask containing iodobenzene diacetate (12.2 g) and MeCN (200 ml) at rt. After 25 min. a solution of 4′-bromoacetophenone (5 g) in MeCN (50 ml) was added and the resultant mixture heated at reflux for 6 h. The reaction was allowed to cool to rt before the solvent was evaporated and the residue partitioned between saturated aqueous Na2CO3 (150 ml) and EtOAc (150 ml). The organic phase was washed with saturated brine (150 ml), dried (MgSO4) and evaporated to give an orange solid. The crude product was purified by column chromatography (silica gel, 50% EtOAc in hexane) to give the title compound (D15) as a pale yellow solid (3.5 g). LCMS electrospray (+ve) 239 (MH+).